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Compound of Interest

Compound Name: 2-Ethylpyrazine

Cat. No.: B116886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental data for 2-Ethylpyrazine. 2-Ethylpyrazine is a heterocyclic
aromatic organic compound belonging to the pyrazine family.[1] It is a significant compound in
the flavor and fragrance industry, contributing nutty, roasted, and cocoa-like aromas to a variety
of food products.[2][3][4] Naturally, it forms during the Maillard reaction in cooked or roasted
foods such as coffee, bread, and peanuts.[2][4][5] In the pharmaceutical sector, pyrazine
derivatives, including 2-ethylpyrazine, are explored as building blocks for synthesizing
molecules with potential therapeutic applications, such as antimicrobial and anti-inflammatory
agents.[5]

Chemical Structure and Identification

2-Ethylpyrazine is characterized by a pyrazine ring, which is a six-membered aromatic
heterocycle with two nitrogen atoms at positions 1 and 4, substituted with an ethyl group at the
C-2 position.[1][5]
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Caption: 2D Chemical Structure of 2-Ethylpyrazine.
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Identifier Value

IUPAC Name 2-ethylpyrazine[1]

Synonyms Ethylpyrazine, Pyrazine, 2-ethyl-, Moldin[1][4]

CAS Number 13925-00-3[2]

Molecular Formula C6H8N2[4]

SMILES CCC1=NC=CN=C1[6]

inChi InChl=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-
5H,2H2,1H3[2]

InChlKey KVFIJIWMDBAGDP-UHFFFAOYSA-N

Physicochemical Properties

2-Ethylpyrazine is a colorless to pale yellow liquid with a characteristic musty, nutty, peanut-
butter-like odor.[2][3][4] Its key physicochemical properties are summarized in the table below.

Property Value Source
Molecular Weight 108.14 g/mol [2][4]
Boiling Point 152 - 155 °C [21[4]1[7]
Density 0.981 - 1.000 g/mL at 20-25 °C  [2][3][4]
Vapor Pressure 1.67 - 4.01 mmHg at 25 °C [2][4]
Flash Point 43°C /109 °F [41[7]

N Soluble in water, organic
Solubility _ [2][4]
solvents, and oils.[2][4]

LogP (Octanol-Water Partition

o 0.69 - 0.87 [1][2]
Coefficient)
Refractive Index 1.493 - 1.508 at 20 °C [21[31[4]
Colorless to pale yellow liquid.
Appearance [21[31[4]

[21(31[4]
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Experimental Protocols

General Synthesis of Pyrazines

The synthesis of substituted pyrazines often involves the condensation of 1,2-diamines with
1,2-dicarbonyl compounds. This is a common and versatile method for forming the pyrazine
ring. While specific industrial synthesis routes for 2-ethylpyrazine can be proprietary, a general
laboratory-scale approach is outlined below.

Protocol: Condensation Synthesis of 2-Ethylpyrazine

This protocol describes a generalized method for synthesizing 2-ethylpyrazine via the
condensation of ethylenediamine with an appropriate dicarbonyl compound, followed by
oxidation.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the selected 1,2-dicarbonyl compound (e.g., a derivative of glyoxal) in a
suitable solvent like ethanol.[8]

» Addition of Diamine: Slowly add an equimolar amount of ethylenediamine to the stirred
solution at room temperature. The reaction is often exothermic.

o Condensation: Heat the reaction mixture to reflux for several hours to facilitate the cyclization
and formation of the dihydropyrazine intermediate.[8] Progress can be monitored by Thin-
Layer Chromatography (TLC).

o Oxidation: After cooling the mixture, introduce an oxidizing agent (e.g., manganese dioxide
or air/oxygen bubbling) to aromatize the dihydropyrazine to the pyrazine ring.[8][9] This step
is typically stirred at room temperature until completion.

e Work-up and Purification:
o Filter the reaction mixture to remove the oxidizing agent and any inorganic byproducts.
o Concentrate the filtrate under reduced pressure to remove the solvent.

o The crude product can then be purified using standard techniques such as distillation or
column chromatography on silica gel to yield pure 2-ethylpyrazine.[8]
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Caption: Generalized workflow for the synthesis of 2-Ethylpyrazine.

Analytical Methods
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The characterization and quality control of 2-Ethylpyrazine typically involve spectroscopic
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Provides information on the hydrogen atoms in the molecule, confirming the
presence of the ethyl group and the protons on the pyrazine ring.[2]

o 13C NMR: Identifies the carbon skeleton of the molecule.[2]

« Infrared (IR) Spectroscopy: Used to identify the functional groups and the aromatic ring
structure.[2]

o Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for identifying and
quantifying 2-ethylpyrazine in complex mixtures, particularly in food and flavor analysis.[10]

Biological and Pharmaceutical Relevance

2-Ethylpyrazine is "Generally Recognized as Safe" (GRAS) for use as a flavoring agent in
food by organizations such as FEMA.[11] Its primary role is in the food industry, but its pyrazine
core structure is of interest in drug development.[5]

o Flavor and Fragrance: It is a key aroma compound found in many cooked foods and is used
to impart roasted, nutty flavors.[2][3]

o Pharmaceutical Intermediate: The pyrazine ring is a scaffold found in various biologically
active molecules. 2-Ethylpyrazine can serve as a starting material or intermediate in the
synthesis of more complex pharmaceutical compounds.[4][5] Research has explored
pyrazine derivatives for potential H1-antihistamine, antimicrobial, and anti-inflammatory
activities.[4][5]

No specific signaling pathways involving 2-ethylpyrazine as a primary modulator have been
extensively documented in the provided literature. Its biological role is primarily understood in
the context of flavor perception and as a product of food processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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